Cas no 1259889-87-6 ((1S)-1-INDAN-4-YLPROPYLAMINE)
(1S)-1-INDAN-4-YLPROPYLAMINE Chemical and Physical Properties
Names and Identifiers
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- (1S)-1-INDAN-4-YLPROPYLAMINE
- 1H-Indene-4-methanamine, α-ethyl-2,3-dihydro-, (αS)-
- Y12665
- 1259889-87-6
- (S)-1-(2,3-Dihydro-1H-inden-4-yl)propan-1-amine
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- Inchi: 1S/C12H17N/c1-2-12(13)11-8-4-6-9-5-3-7-10(9)11/h4,6,8,12H,2-3,5,7,13H2,1H3/t12-/m0/s1
- InChI Key: GFKGRMQIBAWBBD-LBPRGKRZSA-N
- SMILES: N[C@H](C1=CC=CC2=C1CCC2)CC
Computed Properties
- Exact Mass: 175.136099547g/mol
- Monoisotopic Mass: 175.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 26Ų
(1S)-1-INDAN-4-YLPROPYLAMINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1791551-1g |
(S)-1-(2,3-Dihydro-1H-inden-4-yl)propan-1-amine |
1259889-87-6 | 98% | 1g |
¥8055.00 | 2024-08-09 |
(1S)-1-INDAN-4-YLPROPYLAMINE Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on (1S)-1-INDAN-4-YLPROPYLAMINE
(1S)-1-INDAN-4-YLPROPYLAMINE: A Comprehensive Overview
Introduction to (1S)-1-INDAN-4-YLPROPYLAMINE
Cas No. 1259889-87-6, commonly referred to as (1S)-1-indan-4-ylpropylamine, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis. Recent studies have highlighted its role in drug discovery and its ability to act as a precursor in the development of novel materials.
Structural Insights and Chemical Properties
The molecular structure of (1S)-1-indan-4-ylpropylamine is characterized by an indan ring system, which consists of a fused benzene ring and a cyclohexene ring. The indan moiety is further substituted with an amino group at the 4-position, making it a valuable building block for constructing complex molecules. The stereochemistry at the 1-position, denoted by the (S) configuration, plays a crucial role in determining the compound's reactivity and selectivity in various chemical reactions.
Synthesis and Applications
The synthesis of (1S)-1-indan-4-ylpropylamine involves a multi-step process that typically begins with the preparation of the indan skeleton. Recent advancements in asymmetric catalysis have enabled the efficient enantioselective synthesis of this compound, ensuring high optical purity. This compound has found applications in the pharmaceutical industry, where it serves as an intermediate in the synthesis of bioactive molecules with potential therapeutic benefits.
Moreover, (1S)-1-indan-4-ylpropylamine has been explored for its role in materials science, particularly in the development of advanced polymers and catalysts. Its unique electronic properties make it a promising candidate for use in organic electronics and energy storage devices.
Recent Research Developments
Recent studies have focused on understanding the electronic properties of (1S)-1-indan-4-ylpropylamine, particularly its ability to act as a π-conjugated system. Researchers have demonstrated that this compound can serve as a precursor for the synthesis of graphene-like materials, which hold great promise for next-generation electronic devices.
In addition, investigations into the biological activity of (1S)-1-indan-4-ylpropylamine have revealed its potential as an inhibitor of certain enzymes involved in metabolic pathways. These findings suggest that this compound could be further developed into therapeutic agents targeting metabolic disorders.
Conclusion
In conclusion, Cas No. 1259889-87-6, or (1S)-1-indan-4-ylpropylamine, is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structural features and stereochemical properties make it an invaluable tool in chemical synthesis and materials science. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing both scientific knowledge and technological innovation.
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